Cas no 1804774-15-9 (4-(Bromomethyl)-2-iodo-5-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-2-iodo-5-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804774-15-9
• MF: C₇H₃BrF₃IN₂O₃
• MW: 426.914003610611
• CID: 4836296
• Update Time: 2025-08-03

4-(Bromomethyl)-2-iodo-5-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-iodo-5-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF3IN2O3/c8-1-3-4(14(15)16)2-13-6(12)5(3)17-7(9,10)11/h2H,1H2
• InChI Key： XFSVBIBPOMPNGW-UHFFFAOYSA-N
• SMILES： IC1C(=C(CBr)C(=CN=1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 3.1
• Topological Polar Surface Area: 67.9

Additional information on 4-(Bromomethyl)-2-iodo-5-nitro-3-(trifluoromethoxy)pyridine

4-(Bromomethyl)-2-iodo-5-nitro-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No. 1804774-15-9, known as 4-(Bromomethyl)-2-iodo-5-nitro-3-(trifluoromethoxy)pyridine, is a highly functionalized aromatic heterocyclic compound. This molecule belongs to the pyridine family, which is a six-membered ring with one nitrogen atom. The presence of multiple substituents on the pyridine ring makes it a versatile compound with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The structure of this compound is characterized by several key functional groups: a bromomethyl group at position 4, an iodo group at position 2, a nitro group at position 5, and a trifluoromethoxy group at position 3. Each of these substituents contributes uniquely to the chemical properties of the molecule. For instance, the bromomethyl group introduces electrophilic reactivity, while the nitro group imparts strong electron-withdrawing effects. The trifluoromethoxy group adds both electron-withdrawing and steric effects, enhancing the molecule's stability and reactivity in certain reactions.

Recent studies have highlighted the importance of such multifunctional pyridine derivatives in drug discovery. The combination of electron-withdrawing groups like nitro and trifluoromethoxy with electrophilic substituents like bromomethyl makes this compound an attractive candidate for designing bioactive molecules. For example, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve nucleophilic aromatic substitution or coupling reactions to introduce the desired substituents onto the pyridine ring. The use of modern catalytic methods, such as palladium-catalyzed cross-coupling reactions, has significantly improved the efficiency and selectivity of these processes.

One area where this compound has shown promise is in agrochemical applications. Its unique combination of functional groups makes it a potential candidate for developing new herbicides or insecticides. Recent research has demonstrated that such pyridine derivatives can exhibit potent activity against various agricultural pests without adversely affecting non-target organisms.

Moreover, the trifluoromethoxy group in this compound is particularly interesting due to its role in modulating pharmacokinetic properties. Studies have shown that trifluoromethoxy-containing compounds often exhibit improved bioavailability and metabolic stability, making them valuable leads for drug development.

In conclusion, 4-(Bromomethyl)-2-iodo-5-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804774-15-9) is a multifaceted compound with significant potential in various chemical and pharmaceutical applications. Its unique structure and functional groups make it a valuable tool for researchers in designing novel bioactive molecules and advanced materials.